3-Quinuclidinyl benzilate 3-Quinuclidinyl benzilate 3-quinuclidinyl benzilate appears as a chemical warfare incapacitating agent. Colorless liquid, odorless to fruity.
A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies.
Brand Name: Vulcanchem
CAS No.: 6581-06-2
VCID: VC0005993
InChI: InChI=1S/C21H23NO3/c23-20(25-19-15-22-13-11-16(19)12-14-22)21(24,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,16,19,24H,11-15H2
SMILES: C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Molecular Formula: C21H23NO3
Molecular Weight: 337.4 g/mol

3-Quinuclidinyl benzilate

CAS No.: 6581-06-2

Cat. No.: VC0005993

Molecular Formula: C21H23NO3

Molecular Weight: 337.4 g/mol

* For research use only. Not for human or veterinary use.

3-Quinuclidinyl benzilate - 6581-06-2

Specification

Description 3-quinuclidinyl benzilate appears as a chemical warfare incapacitating agent. Colorless liquid, odorless to fruity.
A high-affinity muscarinic antagonist commonly used as a tool in animal and tissue studies.
CAS No. 6581-06-2
Molecular Formula C21H23NO3
Molecular Weight 337.4 g/mol
IUPAC Name 1-azabicyclo[2.2.2]octan-3-yl 2-hydroxy-2,2-diphenylacetate
Standard InChI InChI=1S/C21H23NO3/c23-20(25-19-15-22-13-11-16(19)12-14-22)21(24,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,16,19,24H,11-15H2
Standard InChI Key HGMITUYOCPPQLE-UHFFFAOYSA-N
Isomeric SMILES C1CN2CCC1[C@H](C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
SMILES C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Canonical SMILES C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Colorform Crystalline solid
Vapors colorless
Melting Point 164 °C

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